Cas no 475-71-8 (Flavanthrone)

• Product Name: Flavanthrone
• CAS No: 475-71-8
• MF: C₂₈H₁₂N₂O₂
• MW: 408.407086372375
• MDL: MFCD00046959
• CID: 37634
• PubChem ID: 87569826
• Update Time: 2025-10-23

Flavanthrone Chemical and Physical Properties

Names and Identifiers

• Benzo[h]benzo[5,6]acridino[2,1,9,8-klmna]acridine-8,16-dione
• Vat Yellow 1
• Benzo[n]banz[5,6]acridino[2,1,9,8-klmna]a cridine-8,16-dione
• Flavanthrone
• Benzo[h]Benz[5,6]Acridino[2,1,9,8-Klmna]Acridine-8,16-Dione
• Benzo[h]benzo[5,6]acridino-[2,1,9,8-klmna]acridine-8,16-dione
• BENZO(H)BENZO(5,6)ACRIDINO(2,1,9,8-KLMNA)ACRIDINE-8,16-DIONE(C.I. 70600)
• INDANTHRENE YELLOW G (C.I. 70600)
• Pigment Yellow 24
• C.I. 70600
• Benzo[5,6]acridino[2,1,9,8-klmna]benzo[h]acridine-8,16-dione
• Vat Yellow 1
• Flavanthrene
• Indofast Yellow
• Sandothrene NGN
• Ponsol Yellow G
• Tinon Yellow GN
• Vat Yellow I
• Ponsol Yellow GD
• Caledon Yellow GN
• Tyrian Yellow I-G
• Mikethrene Yellow G
• Indanthren Yellow G
• Cibanone Yellow FGN
• Solanthrene Yellow J
• Palanthrene Yellow G
• Microlith Gold G-T
• Indanthrene Yellow G
• Romantrene Yellow FG
• Carbanthrene Yellow G
• Indofast Yellow Toner
• Sandothrene Yellow
• Indo Yellow Y-35
• DTXSID6060056
• Q1427452
• NSC-16091
• Cromophtal Yellow A 2R
• Indanthren Yellow GLP
• Carbanthrene Printing Yellow G
• Caledon Paper Yellow GN
• Monolite Fast Yellow FR
• NS00019992
• W-106069
• NSC16091
• Benzo[5,6]acridino[2,1,9,8-klmna]benzo[h]acridine-8,16-dione #
• Paradone Yellow G New
• UNII-5FA52JAB7C
• AG-690/12868708
• NSC 16091
• Benzo(h)benz(5,6)acridino(2,1,9,8-klmna)acridine-8,16-dione
• Benzo[h]benz[5,1,9,8-klmna]acridine-8,16-dione
• 475-71-8
• T72509
• NSC39910
• Paliogen Yellow 1870
• EINECS 207-498-0
• AKOS000592379
• Caledon Printing Yellow GN
• CHEMBL137369
• Sandothrene Yellow NG
• C.I. Vat Yellow 1
• F0011
• Monolite Fast Yellow FRS
• Cromophtal Yellow A2R
• CI VAT YELLOW 1
• SCHEMBL12558223
• C. I. Vat Yellow 1
• Chromophthal Yellow-A2R
• 5FA52JAB7C
• AMY28825
• 16,30-diazaoctacyclo[15.11.1.14,28.02,15.03,12.05,10.018,23.025,29]triaconta-1(28),2(15),3(12),4(30),5,7,9,13,16,18,20,22,25(29),26-tetradecaene-11,24-dione
• CI 70600
• NSC-39910
• NSC 39910
• 16,30-DIAZAOCTACYCLO[15.11.1.1?,(2)?.0(2),(1)?.0(3),(1)(2).0?,(1)?.0(1)?,(2)(3).0(2)?,(2)?]TRIACONTA-1(28),2(15),3(12),4(30),5(10),6,8,13,16,18(23),19,21,25(29),26-TETRADECAENE-11,24-DIONE
• HY-D0240
• CS-0010148
• BS-53772
• Benzo[h]benz[5,6]acridino[2,1,9,8-klmna]acridine-8,16-dione;

• MDL： MFCD00046959
• Inchi： 1S/C28H12N2O2/c31-27-15-7-3-1-5-13(15)25-21-17(27)9-12-20-23(21)24-19(29-25)11-10-18-22(24)26(30-20)14-6-2-4-8-16(14)28(18)32/h1-12H
• InChI Key： KJPJZBYFYBYKPK-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C2C3C1=CC=C1C=3C3=C(C=CC4C(C5C=CC=CC=5C(C3=4)=N1)=O)N=2

Computed Properties

• Exact Mass: 408.09000
• Monoisotopic Mass: 408.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 0
• Complexity: 773
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.9
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.4

Experimental Properties

• Color/Form: Orange powder
• Density: 1.575
• Boiling Point: 730.1°C at 760 mmHg
• Flash Point: 365.3 °C
• Refractive Index: 1.936
• PSA: 59.92000
• LogP: 5.79680
• Solubility: It is insoluble in acetone, ethanol, chloroform and toluene, slightly soluble in o-chlorophenol and pyridine, and soluble in hot nitrobenzene.
• Color index: 70600

Flavanthrone Security Information

• Signal Word：Warning
• Hazard Statement： H317-H319
• Warning Statement： P280-P305+P351+P338
• Safety Instruction： S22-S24/25
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Acridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Benzoquinolines Acridines